Cas no 2171251-39-9 ((2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid)

(2S)-1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in solid-phase peptide synthesis (SPPS). The Fmoc moiety ensures selective deprotection under mild basic conditions, preserving acid-labile side chains. The indole-2-carboxylic acid scaffold provides structural rigidity, enhancing peptide stability and conformational control. This compound is particularly valuable for synthesizing constrained peptides or peptidomimetics, where precise stereochemistry (2S-configuration) is critical. Its compatibility with standard SPPS protocols and high purity make it suitable for research in medicinal chemistry and bioconjugation. The product is typically characterized by HPLC and MS to ensure reproducibility in peptide assembly.
(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid structure
2171251-39-9 structure
Product Name:(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid
CAS No:2171251-39-9
MF:C26H22N2O5
MW:442.463286876678
CID:6148196
PubChem ID:165515577
Update Time:2025-06-13

(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid
    • EN300-1503994
    • (2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2,3-dihydro-1H-indole-2-carboxylic acid
    • 2171251-39-9
    • Inchi: 1S/C26H22N2O5/c29-24(28-22-12-6-1-7-16(22)13-23(28)25(30)31)14-27-26(32)33-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h1-12,21,23H,13-15H2,(H,27,32)(H,30,31)/t23-/m0/s1
    • InChI Key: ZTADMCJAELFQHE-QHCPKHFHSA-N
    • SMILES: O(C(NCC(N1C2C=CC=CC=2C[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 442.15287181g/mol
  • Monoisotopic Mass: 442.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid Pricemore >>

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(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid Related Literature

Additional information on (2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid

Recent Advances in the Study of (2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 2171251-39-9)

In recent years, the compound (2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 2171251-39-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-2-carboxylic acid scaffold and Fmoc-protected amino group, has shown promising potential in drug discovery and development. The following sections provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of (2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc-protecting group for selective deprotection and coupling. Advances in chromatographic purification methods, such as high-performance liquid chromatography (HPLC), have further enhanced the scalability of this process, making it more amenable to industrial applications.

Biological evaluations of this compound have revealed its potential as a modulator of key enzymatic pathways. In particular, studies have demonstrated its inhibitory activity against certain proteases and kinases, which are often implicated in diseases such as cancer and neurodegenerative disorders. The indole-2-carboxylic acid moiety is believed to contribute to its binding affinity, while the Fmoc group may enhance its stability and bioavailability. These findings suggest that further structural modifications could yield derivatives with improved pharmacological properties.

Recent preclinical studies have explored the therapeutic potential of (2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid in animal models. For instance, in a murine model of inflammation, the compound exhibited significant anti-inflammatory effects, likely due to its interaction with cytokine signaling pathways. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders, though further pharmacokinetic studies are needed to optimize its brain penetration.

In conclusion, (2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid represents a promising scaffold for drug development. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for novel treatments in oncology, neurology, and beyond.

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